Cas no 123637-90-1 (3-Quinolinecarboxylic acid, 4-chloro-6-methyl-)
123637-90-1 structure
Product Name:3-Quinolinecarboxylic acid, 4-chloro-6-methyl-
CAS No:123637-90-1
MF:C11H8ClNO2
MW:221.639721870422
CID:1214750
PubChem ID:14672816
Update Time:2025-04-20
3-Quinolinecarboxylic acid, 4-chloro-6-methyl- Chemical and Physical Properties
Names and Identifiers
-
- 3-Quinolinecarboxylic acid, 4-chloro-6-methyl-
- SCHEMBL7498304
- 3-quinolinecarboxylic acid,4-chloro-6-methyl-
- 123637-90-1
-
- Inchi: 1S/C11H8ClNO2/c1-6-2-3-9-7(4-6)10(12)8(5-13-9)11(14)15/h2-5H,1H3,(H,14,15)
- InChI Key: JNQGGBFPVYYMSQ-UHFFFAOYSA-N
- SMILES: ClC1C(C(=O)O)=CN=C2C=CC(C)=CC2=1
Computed Properties
- Exact Mass: 221.02444
- Monoisotopic Mass: 221.0243562g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 15
- Rotatable Bond Count: 1
- Complexity: 259
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.7
- Topological Polar Surface Area: 50.2Ų
Experimental Properties
- PSA: 50.19
3-Quinolinecarboxylic acid, 4-chloro-6-methyl- Related Literature
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Kaiyuan Huang,Wangkang Qiu,Meilian Ou,Xiaorui Liu,Zenan Liao,Sheng Chu RSC Adv., 2020,10, 18824-18829
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Robert J. Meagher,Anson V. Hatch,Ronald F. Renzi,Anup K. Singh Lab Chip, 2008,8, 2046-2053
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Bidou Wang,Xifeng Chen Analyst, 2014,139, 5695-5699
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S. Amaresh,K. Karthikeyan,K. J. Kim,Y. S. Lee RSC Adv., 2014,4, 23107-23115
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Ravi Kumar Yadav,R. Govindaraj Phys. Chem. Chem. Phys., 2020,22, 26876-26886
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